Cas no 33469-11-3 (Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-)

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- structure

33469-11-3 structure

Product name:Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-

CAS No:33469-11-3

MF:C₁₁H₆N₃F₃

MW:237.18064

CID:1465079

PubChem ID:71361122

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
- 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- SCHEMBL18865669
- SY333304
- 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- 4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]-benzonitrile
- AT22466
- AKOS040768417
- WS-01129
- GS4025
- Benzonitrile, 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-
- XKYKGKIPBXUMIK-UHFFFAOYSA-N
- AT20248
- A1-35047
- 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile
- MFCD20486302
- starbld0006354
- 4-[4-(Trifluoromethyl)-2-imidazolyl]benzonitrile
- DTXSID00784873
- 4-(5-(TRIFLUOROMETHYL)-1H-IMIDAZOL-2-YL)BENZONITRILE
- 33469-11-3
- DB-068825
- Inchi： InChI=1S/C11H6F3N3/c12-11(13,14)9-6-16-10(17-9)8-3-1-7(5-15)2-4-8/h1-4,6H,(H,16,17)
- InChI Key： XKYKGKIPBXUMIK-UHFFFAOYSA-N
- SMILES： C1=CC(=CC=C1C#N)C2=NC=C(N2)C(F)(F)F

Computed Properties

Exact Mass: 237.05148
Monoisotopic Mass: 237.05138169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.5Å²

Experimental Properties

PSA: 52.47

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00CM7A-250mg	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	250mg	$74.00	2025-02-11
abcr	AB590504-5g	4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; .	33469-11-3		5g	€677.70	2024-07-24
1PlusChem	1P00CLYY-25g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	25g	$816.00	2024-05-05
Aaron	AR00CM7A-1g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	1g	$138.00	2025-02-11
abcr	AB590504-10g	4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; .	33469-11-3		10g	€928.80	2024-07-24
Aaron	AR00CM7A-100g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	100g	$2410.00	2023-12-14
Aaron	AR00CM7A-500mg	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	500mg	$102.00	2025-02-11
A2B Chem LLC	AF87546-1g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	1g	$110.00	2024-04-20
A2B Chem LLC	AF87546-100g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	100g	$2460.00	2024-04-20
Ambeed	A1445235-5g	4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile	33469-11-3	98%	5g	$303.0	2024-04-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

33469-11-3 (Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-) Related Products

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Amadis Chemical Company Limited

(CAS:33469-11-3)Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-

Purity:99%/99%/99%

Quantity:5g/25g/100g

Price ($):273.0/800.0/2169.0